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Compound of Interest

Compound Name: 2-(2-Phenylethoxy)benzoic acid

Cat. No.: B183814

In-depth Technical Guide: 2-(2-
Phenylethoxy)benzoic acid

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available information on 2-(2-
Phenylethoxy)benzoic acid, a specific aromatic carboxylic acid. Due to the limited availability
of published research on this particular compound, this guide also includes contextual
information on related phenoxybenzoic acid derivatives to provide a broader understanding of
this class of molecules.

Core Compound Identifiers

A clear identification of 2-(2-Phenylethoxy)benzoic acid is crucial for any research or
developmental work. The primary identifiers for this compound are summarized in the table

below.
Identifier Value Source
CAS Number 883546-53-0 [1]I2]
Molecular Formula C15H1403 [1]
Molecular Weight 242.27 [1]
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Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-(2-Phenylethoxy)benzoic
acid are not extensively reported in the available literature. The table below lists the
fundamental properties derived from chemical database entries.

Property Value Source

Not specified (Expected to be
Appearance _ [1]
a solid at room temperature)

) >97% (as offered by some
Purity ) [1]
suppliers)

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-(2-Phenylethoxy)benzoic acid
is not readily available in peer-reviewed literature. However, general methods for the synthesis
of related phenoxybenzoic acid derivatives can provide a foundational understanding of
potential synthetic routes.

One common approach for synthesizing phenoxybenzoic acids involves the Ullmann
condensation. This reaction typically involves the coupling of a phenol with a halobenzoic acid
in the presence of a copper catalyst and a base.

A potential synthetic pathway for 2-(2-Phenylethoxy)benzoic acid could be conceptualized as
the reaction between 2-halobenzoic acid and 2-phenylethanol. The following diagram illustrates

this hypothetical synthesis.
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Hypothetical Synthesis of 2-(2-Phenylethoxy)benzoic acid
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A potential synthetic route for 2-(2-Phenylethoxy)benzoic acid.

It is important to note that this is a generalized representation, and the specific reaction
conditions, such as the choice of catalyst, base, solvent, and temperature, would require
experimental optimization.

Biological Activity and Signaling Pathways

There is a significant lack of specific data in the scientific literature regarding the biological
activity and potential signaling pathway interactions of 2-(2-Phenylethoxy)benzoic acid.
However, studies on other phenoxybenzoic acid derivatives have revealed a range of biological
effects, which may offer insights into the potential activities of the target compound.

For instance, some derivatives of 2-phenoxybenzoic acid have been synthesized and
evaluated for their analgesic and anti-inflammatory activities.[3][4] Additionally, 3-
phenoxybenzoic acid, a metabolite of certain pyrethroid insecticides, has been studied for its
potential neurotoxic effects and has been shown to induce dopaminergic degeneration, which
may have implications for conditions like Parkinson's disease.[5] The biological activities of
various p-hydroxy benzoic acid derivatives have also been comprehensively reviewed,
highlighting antimicrobial, anti-inflammatory, and antioxidant properties.[6]

Given the absence of direct research, the biological profile of 2-(2-Phenylethoxy)benzoic acid
remains to be elucidated. Future research could explore its potential in areas where related
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structures have shown activity. The following diagram outlines a general workflow for
investigating the biological activity of a novel compound like 2-(2-Phenylethoxy)benzoic acid.

General Workflow for Biological Activity Screening

2-(2-Phenylethoxy)benzoic acid

In Vitro Assays
(e.g., enzyme inhibition, receptor binding, cell viability)

In Vivo Models
(e.g., animal models of disease)

Mechanism of Action Studies
(e.g., signaling pathway analysis)

Lead Compound Identification

Click to download full resolution via product page

Toxicological Assessment

A typical workflow for assessing the biological activity of a new chemical entity.

Conclusion

2-(2-Phenylethoxy)benzoic acid is a defined chemical entity with a registered CAS number.
However, there is a notable scarcity of publicly available scientific data regarding its synthesis,
physicochemical properties, and biological activities. The information presented in this guide is
based on the limited data from chemical suppliers and extrapolated knowledge from related
phenoxybenzoic acid derivatives. For researchers and drug development professionals, this
compound represents a largely unexplored area of chemical space. Significant experimental
work would be required to characterize its properties and potential applications thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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